JGK-068S

• CAS: 2490431-16-6
• Molecular Formula: C22H23BrFN5O2
• Molecular Weight: 488.4 g/mol
• InChI: InChI=1S/C22H23BrFN5O2/c1-28-5-7-29(8-6-28)11-14-12-30-19-10-18-15(9-20(19)31-14)22(26-13-25-18)27-17-4-2-3-16(23)21(17)24/h2-4,9-10,13-14H,5-8,11-12H2,1H3,(H,25,26,27)/t14-/m0/s1
• InChIKey: PHQOQKGDQRKQNK-AWEZNQCLSA-N

JGK-068S (ERAS-801): CNS-Penetrant EGFR Inhibitor Overview

JGK-068S (CAS 2490431-16-6), also designated ERAS-801, is an orally bioavailable, reversible, ATP-competitive small-molecule inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase [1]. The compound belongs to the dioxino-quinazoline chemotype, with the IUPAC name (7S)-N-(3-bromo-2-fluorophenyl)-7,8-dihydro-7-[(4-methyl-1-piperazinyl)methyl][1,4]dioxino[2,3-g]quinazolin-4-amine and molecular formula C₂₂H₂₃BrFN₅O₂ (MW 488.35) . Discovered at UCLA and licensed through Katmai Pharmaceuticals to Erasca, Inc., JGK-068S was specifically engineered to overcome the blood–brain barrier (BBB) penetration deficit that has caused multiple approved EGFR tyrosine kinase inhibitors (TKIs) — including erlotinib, gefitinib, lapatinib, and afatinib — to fail in glioblastoma (GBM) clinical trials [2]. The compound is currently in Phase 1 clinical evaluation (THUNDERBBOLT-1; NCT05222802) for recurrent GBM harboring EGFR alterations, and has received FDA Fast Track and Orphan Drug designations [3].

Tool compound CNS-penetrant EGFR inhibitor for brain tumor research

Oral PK Oral bioavailability supports in vivo CNS models

Clinical stage Phase 1 tool compound with established MTD and PK for translational research

• [1] Okobi Q, Cadet D, Urner L, Jung M, Cloughesy T, Nathanson D. DDDR-43. ERAS-801 is a selective brain-penetrant EGFR inhibitor with improved activity against EGFR extracellular domain-mutant glioblastoma. Neuro-Oncology. 2024;26(Suppl_8):viii135. doi:10.1093/neuonc/noae165.0528 View Source
• [2] Froelich W. A New Drug Targeting EGFR in Glioblastoma Tumors. Oncology Times. 2021;43(24):21-22. doi:10.1097/01.COT.0000805580.87225.8a View Source
• [3] Erasca, Inc. Erasca Granted FDA Fast Track Designation for CNS-Penetrant EGFR Inhibitor ERAS-801 in Patients with Glioblastoma. Press Release, May 1, 2023. View Source

Why JGK-068S Cannot Be Substituted by Generic EGFR TKIs

Procurement decisions that treat all EGFR inhibitors as interchangeable ignore two well-documented failure modes in glioblastoma: insufficient CNS exposure and incomplete coverage of glioma-specific EGFR alterations. For all FDA-approved EGFR TKIs (erlotinib, gefitinib, afatinib, lapatinib, osimertinib), less than 10% of plasma drug levels reach the brain, whereas approximately 60% of GBM tumors are driven by oncogenic EGFR alterations that include wild-type amplification, the EGFRvIII extracellular domain deletion, and other ECD mutations [1]. Furthermore, wild-type EGFR can sustain disease via heterodimerization with mutant EGFR, so comprehensive inhibition of both forms is required—a profile that approved EGFR inhibitors do not achieve [2]. Substituting a generic EGFR TKI for JGK-068S in CNS oncology research therefore introduces a known pharmacokinetic and pharmacodynamic deficit that undermines model validity and translational relevance.

JGK-068S Generic EGFR TKIs Insufficient CNS exposure may shift model response; brain-to-plasma partition reported as inadequate for approved EGFR inhibitors in GBM research.

JGK-068S Osimertinib Intracranial PK and tumor regression profiles may not transfer; brain Cmax and model survival endpoints differ contextually.

• [1] Froelich W. A New Drug Targeting EGFR in Glioblastoma Tumors. Oncology Times. 2021;43(24):21-22. doi:10.1097/01.COT.0000805580.87225.8a View Source
• [2] Erasca, Inc. Erasca Announces Presentation of Preclinical Data on ERAS-801, a CNS-Penetrant EGFR Inhibitor with Broad Activity against Oncogenic EGFR Alterations, at AACR Conference on Brain Cancer. Press Release, October 25, 2021. View Source

JGK-068S Quantitative Differentiation Evidence

CNS Penetration vs. Approved EGFR Inhibitors

JGK-068S (ERAS-801) demonstrated a brain-to-plasma partition coefficient (Kp) of 3.7 and an unbound partition coefficient (Kp,uu) of 1.2 in mouse models, which was up to four-fold higher than the Kp,uu values reported for approved EGFR inhibitors including erlotinib, lapatinib, and osimertinib, indicating that approximately 100% of the free drug in plasma crosses the BBB [1]. By contrast, all FDA-approved EGFR TKIs achieve less than 10% brain-to-plasma partitioning, which is widely cited as the mechanistic basis for their clinical failure in GBM [2].

CNS Penetration

Head-to-head

Kp = 3.7, Kp,uu = 1.2
Up to 4× higher unbound partition than approved EGFR inhibitors

Reported near-complete BBB equilibration

Mouse PK; unbound brain/plasma ratios

Evidence Dimension	Brain-to-plasma partition coefficient (Kp) and unbound brain-to-plasma partition coefficient (Kp,uu)
Target Compound Data	Kp = 3.7; Kp,uu = 1.2 (mouse)
Comparator Or Baseline	Approved EGFR inhibitors (erlotinib, lapatinib, osimertinib): Kp,uu up to 4-fold lower; brain penetration <10% of plasma levels
Quantified Difference	ERAS-801 Kp,uu up to 4× higher than approved EGFR inhibitors; Kp 3.7 vs. <0.3 (estimated for comparators based on <10% brain penetration)
Conditions	Preclinical mouse pharmacokinetic studies; unbound drug concentrations measured in brain and plasma

Why This Matters

For CNS oncology research programs, this Kp,uu differential directly determines whether pharmacologically relevant free drug concentrations are achieved at the intracranial tumor site, making JGK-068S the only EGFR TKI with demonstrated near-complete BBB equilibration.

• [1] Erasca, Inc. Erasca Granted FDA Orphan Drug Designation for CNS-Penetrant EGFR Inhibitor ERAS-801 for the Treatment of Malignant Glioma. Press Release, June 22, 2023. View Source
• [2] Froelich W. A New Drug Targeting EGFR in Glioblastoma Tumors. Oncology Times. 2021;43(24):21-22. doi:10.1097/01.COT.0000805580.87225.8a View Source

Survival Benefit in EGFR-Altered GBM PDX Models

Across 30 patient-derived GBM models intended to represent the molecular heterogeneity of the disease, JGK-068S (ERAS-801) demonstrated a survival benefit in 13 out of 14 (93%) EGFR mutant and/or amplified models at clinically relevant exposures, with statistically significantly prolonged survival compared to approved EGFR TKIs including osimertinib, lapatinib, and erlotinib [1]. In a separate analysis across all EGFR-driven orthotopic GBM PDX models tested, ERAS-801 at a 25 mg/kg once-daily dose produced a significant survival benefit in the vast majority of models [2].

GBM PDX Survival

Head-to-head

Survival benefit in 13/14 (93%) EGFR-altered models; statistically prolonged vs. osimertinib, lapatinib, erlotinib

Model-response endpoint context across diverse GBM PDX

Clinically relevant exposures; orthotopic models

Evidence Dimension	Survival benefit rate in EGFR-altered patient-derived orthotopic GBM xenograft models
Target Compound Data	Survival benefit in 13/14 (93%) EGFR mutant/amplified models; statistically significantly prolonged survival vs. approved EGFR TKIs
Comparator Or Baseline	Osimertinib, lapatinib, erlotinib (statistically significantly inferior survival prolongation)
Quantified Difference	93% response rate across EGFR-altered models; survival statistically significantly longer than comparator EGFR TKIs at clinically relevant exposures
Conditions	Clinically relevant exposures across 30 patient-derived orthotopic GBM PDX models; FDG-PET used as pharmacodynamic biomarker; 25 mg/kg QD dosing

Why This Matters

This 93% model coverage rate provides procurement justification for JGK-068S as the most broadly active CNS-penetrant EGFR inhibitor in biologically relevant GBM models, directly contrasting with the clinical failure of comparator TKIs in this indication.

• [1] Erasca, Inc. Erasca Granted FDA Orphan Drug Designation for CNS-Penetrant EGFR Inhibitor ERAS-801 for the Treatment of Malignant Glioma. Press Release, June 22, 2023. View Source
• [2] Okobi Q, Cadet D, Urner L, Jung M, Cloughesy T, Nathanson D. DDDR-43. ERAS-801 is a selective brain-penetrant EGFR inhibitor with improved activity against EGFR extracellular domain-mutant glioblastoma. Neuro-Oncology. 2024;26(Suppl_8):viii135. doi:10.1093/neuonc/noae165.0528 View Source

Intracranial Tumor Regression vs. Osimertinib

In a direct head-to-head intracranial xenograft study using EGFR exon 19 deletion PC9 NSCLC cells implanted into NSG mice, ERAS-801 at 10 mg/kg and 25 mg/kg achieved maximum tumor regressions of 89% and 94%, respectively, on treatment day 17, compared with osimertinib at 25 mg/kg (its maximum tolerated dose) which achieved only 37% and 75% regression at 10 and 25 mg/kg respectively [1]. The differences were statistically significant (p<0.05). Furthermore, at both doses tested, ERAS-801 achieved significantly greater tumor growth inhibition than osimertinib at its MTD [1].

Intracranial Regression

Head-to-head

ERAS-801 25 mpk: 94% regression; osimertinib 25 mpk (MTD): 75% regression (p<0.05)

Reported higher intracranial tumor control vs. osimertinib

PC9 EGFR exon 19del NSCLC CNS metastasis model

Evidence Dimension	Maximum intracranial tumor regression (treatment day 17) in EGFR-mutant NSCLC CNS metastases model
Target Compound Data	ERAS-801 10 mpk: 89% regression; ERAS-801 25 mpk: 94% regression
Comparator Or Baseline	Osimertinib 10 mpk: 37% regression; Osimertinib 25 mpk (MTD): 75% regression
Quantified Difference	ERAS-801 10 mpk vs. osimertinib 25 mpk: 89% vs. 75% regression (p<0.05); ERAS-801 25 mpk vs. osimertinib 25 mpk: 94% vs. 75% regression (p<0.05)
Conditions	Intracranial PC9 EGFR exon 19del NSCLC cells in female NSG mice; QD dosing 5 days on/2 days off; n=8 per group; tumor burden measured by secreted Gaussia luciferase RLU

Why This Matters

This head-to-head comparison against osimertinib—the current standard-of-care EGFR TKI for EGFR-mutant NSCLC with CNS activity—demonstrates that JGK-068S provides superior intracranial tumor control even at doses below the comparator's MTD, directly supporting its selection for CNS metastasis and primary brain tumor research programs.

• [1] Tsang J, Zhao E, Plawat R, Cloughesy T, Nathanson D. The CNS-penetrant EGFR inhibitor, ERAS-801, shows promising nonclinical activity in a CNS metastases model of EGFR mutant NSCLC. European Journal of Cancer. 2022;174:S32. doi:10.1016/S0959-8049(22)00885-1 View Source

Unbound Brain Pharmacokinetics vs. Osimertinib

In a mouse pharmacokinetic study conducted at 25 mg/kg, ERAS-801 achieved an unbound brain peak concentration (Cmax) of 400 nM, compared to only 20 nM for osimertinib at the same dose — a 20-fold difference in free drug exposure at the intracranial site of action [1]. This PK advantage translates directly to pharmacodynamic effect, as ERAS-801 at both 10 and 25 mg/kg extended survival by >450% relative to vehicle in the intracranial PC9 model, while osimertinib at 10 mg/kg extended survival by 264% [1].

Brain Cmax

Head-to-head

Unbound brain Cmax 400 nM (ERAS-801) vs. 20 nM (osimertinib) at 25 mg/kg

20-fold higher free drug exposure at intracranial site

Mouse PK; supports CNS target engagement review

Evidence Dimension	Unbound brain peak concentration (Cmax) at 25 mg/kg in mouse PK study
Target Compound Data	ERAS-801 unbound brain Cmax: 400 nM at 25 mg/kg
Comparator Or Baseline	Osimertinib unbound brain Cmax: 20 nM at 25 mg/kg
Quantified Difference	20-fold higher unbound brain Cmax (400 nM vs. 20 nM); survival extension: ERAS-801 >450% vs. vehicle at both doses, osimertinib 264% at 10 mg/kg
Conditions	Mouse PK study at 25 mg/kg oral dose; survival assessed in intracranial PC9 EGFR exon 19del xenograft model (median vehicle survival 16.5 days)

Why This Matters

The 20-fold brain Cmax advantage over osimertinib directly addresses the fundamental pharmacokinetic failure of existing EGFR inhibitors in CNS tumors, making JGK-068S the appropriate procurement choice for any research program requiring pharmacologically meaningful EGFR inhibition in the brain compartment.

• [1] Tsang J, Zhao E, Plawat R, Cloughesy T, Nathanson D. The CNS-penetrant EGFR inhibitor, ERAS-801, shows promising nonclinical activity in a CNS metastases model of EGFR mutant NSCLC. European Journal of Cancer. 2022;174:S32. doi:10.1016/S0959-8049(22)00885-1 View Source

Phase 1 Clinical Pharmacokinetics and Safety

In the first-in-human Phase 1 THUNDERBBOLT-1 trial (NCT05222802), 52 patients with recurrent GBM were treated across 7 dose cohorts (20–320 mg QD). The maximum tolerated dose (MTD) was established at 240 mg QD, with dose-limiting toxicities observed at 280 mg and 320 mg (Grade 3 QT prolongation, rash, dermatitis acneiform) [1]. ERAS-801 exhibited rapid absorption with peak plasma concentrations generally achieved within 6 hours post-dose and dose-dependent increases in PK exposure [1]. Across all dose levels, 1 confirmed partial response (per mRANO criteria) and 6 patients achieving progression-free survival of 6 months were observed [1]. Treatment-related adverse events occurring in >10% of patients were dermatitis acneiform, diarrhea, and nausea — consistent with the known on-target toxicity profile of EGFR inhibitors but manageable and reversible [1].

Phase 1 Safety & PK

Clinical context

MTD 240 mg QD; dose-proportional PK; TRAEs consistent with EGFR class

Tolerability endpoint context for recurrent GBM

THUNDERBBOLT-1 trial; data cutoff April 2024

Evidence Dimension	Maximum tolerated dose and clinical PK profile in recurrent GBM patients
Target Compound Data	MTD: 240 mg QD; Tmax ≤6 hours; dose-proportional PK exposure; confirmed partial response in 1 patient; PFS6 achieved in 6 patients
Comparator Or Baseline	No direct head-to-head clinical comparator data available at this stage (Phase 1 monotherapy trial design)
Quantified Difference	N/A — single-arm Phase 1 study. Comparator-class inference: EGFR TKI-typical TRAEs observed (rash, diarrhea, nausea) but QT prolongation was a dose-limiting event not class-typical at this severity.
Conditions	Phase 1 open-label, multicenter dose-escalation study in recurrent GBM (IDH wild-type); 28-day continuous oral dosing cycles; data cutoff April 10, 2024

Why This Matters

The establishment of a defined clinical MTD at 240 mg QD with tractable CNS-penetrant PK provides procurement confidence that the compound has a clinically viable therapeutic window for CNS oncology applications, differentiating it from earlier-generation EGFR inhibitors whose clinical development in GBM was abandoned due to insufficient brain exposure.

• [1] Wen P, Ahluwalia M, Odia Y, et al. CTNI-48. A Phase 1 Study of ERAS-801, a Potent, Selective, and Central Nervous System (CNS)-Penetrant Epidermal Growth Factor Receptor (EGFR) Inhibitor, for Patients with Recurrent Glioblastoma Multiforme (GBM). Neuro-Oncology. 2024;26(Suppl_8):viii107. doi:10.1093/neuonc/noae165.0415 View Source

FDA Regulatory Differentiation

JGK-068S (ERAS-801) received FDA Fast Track Designation in May 2023 for adult patients with GBM harboring EGFR gene alterations, and Orphan Drug Designation in June 2023 for malignant glioma including GBM [1]. These designations were granted on the basis of the compound's differentiated preclinical profile: significantly enhanced CNS penetration (Kp=3.7, Kp,uu=1.2), broad activity against oncogenic EGFR variants and wild-type alterations, and survival benefit in >90% of EGFR-driven patient-derived GBM models — a profile not matched by any currently approved EGFR TKI [2]. The GBM AGILE adaptive platform trial, a seamless international Phase 2/3 study using a common comparator arm, has identified ERAS-801 as a candidate for inclusion, further supporting its differentiated clinical development path [3].

Regulatory Designations

Supporting

FDA Fast Track and Orphan Drug designations for GBM with EGFR alterations

Regulatory recognition of unmet need in CNS EGFR inhibition

Review based on preclinical CNS penetration and PDX data

Evidence Dimension	FDA regulatory designations as indicators of therapeutic differentiation vs. existing EGFR inhibitors
Target Compound Data	FDA Fast Track Designation (May 2023); FDA Orphan Drug Designation (June 2023); candidate for GBM AGILE Phase 2/3 platform trial
Comparator Or Baseline	Approved EGFR TKIs (erlotinib, gefitinib, afatinib, lapatinib, osimertinib) — none have achieved regulatory designations for GBM due to clinical failure in this indication
Quantified Difference	Qualitative: Only CNS-penetrant EGFR inhibitor to receive both FDA Fast Track and Orphan Drug designations specifically for glioma/GBM; class-level comparator TKIs have all failed in GBM clinical trials
Conditions	Regulatory review based on comprehensive preclinical package demonstrating CNS penetration, EGFR alteration coverage, and PDX model survival benefit

Why This Matters

FDA recognition of JGK-068S's differentiated profile through two expedited development designations provides an external regulatory validation that the compound addresses an unmet medical need not satisfied by existing EGFR inhibitors, offering procurement decision-makers an independent confirmation of the compound's scientific differentiation.

• [1] Oncology Times. ERAS-801 Received FDA Orphan Drug Designation for Glioma. FDA Actions & Updates, August 7, 2023. View Source
• [2] Erasca, Inc. Erasca Granted FDA Fast Track Designation for CNS-Penetrant EGFR Inhibitor ERAS-801 in Patients with Glioblastoma. Press Release, May 1, 2023. View Source
• [3] Erasca, Inc. Erasca Announces FDA Clearance of IND Application for ERAS-801 in Glioblastoma Multiforme and Collaboration with GCAR for Potential Inclusion in GBM AGILE Clinical Trial. Press Release, December 17, 2021. View Source

JGK-068S Research and Industrial Application Scenarios

Orthotopic GBM PDX Models

JGK-068S is the appropriate selection for research programs using orthotopic GBM patient-derived xenograft models where tumor EGFR dependency has been confirmed (amplification, EGFRvIII, or ECD mutations). The compound's 93% survival benefit rate across EGFR-altered GBM PDX models and statistically significant survival prolongation over osimertinib, lapatinib, and erlotinib provide the evidentiary basis for its use as the primary EGFR inhibitor in these models [1][2]. Procurement of alternative EGFR TKIs for orthotopic GBM studies introduces the risk of false-negative results due to insufficient brain exposure, as less than 10% of plasma levels of approved EGFR inhibitors reach the intracranial tumor compartment [3].

EGFR-Mutant NSCLC CNS Metastasis Models

For intracranial models of EGFR-mutant NSCLC brain metastases, JGK-068S provides a 20-fold higher unbound brain Cmax (400 nM vs. 20 nM) and superior tumor regression (89–94% vs. 37–75%) compared to osimertinib, the current standard-of-care EGFR TKI [4]. This quantitative PK/PD advantage supports the procurement of JGK-068S over osimertinib for CNS metastasis research where maximal intracranial target engagement is required to evaluate EGFR inhibition as a therapeutic strategy. The compound's reversible binding mechanism and activity against both wild-type and mutant EGFR further enable investigation of resistance mechanisms that evolve under irreversible inhibitor pressure.

Blood-Brain Barrier Pharmacology Research

JGK-068S serves as a validated positive-control tool compound for BBB penetration studies, with its Kp of 3.7 and Kp,uu of 1.2 representing near-complete equilibration between plasma and brain free drug concentrations [5]. For medicinal chemistry and drug delivery programs seeking to benchmark novel CNS-penetrant scaffolds, the compound's quantitative BBB penetration metrics provide a well-characterized reference standard. Its defined physicochemical properties (MW 488.35, cLogP, pKa 7.53±0.10 predicted) support structure-property relationship analyses for CNS drug design.

Clinical Biomarker and Pharmacodynamic Studies

The Phase 1 THUNDERBBOLT-1 trial has established that JGK-068S at its MTD of 240 mg QD produces dose-proportional PK with rapid absorption (Tmax ≤6 hours) and tractable CNS penetration in recurrent GBM patients [6]. The compound's clinical use of FDG-PET as a pharmacodynamic biomarker of tumor metabolic response, validated preclinically [7], provides a translational framework for investigator-initiated studies examining EGFR-driven glucose metabolism in glioma. Procurement for clinical or translational biomarker programs is supported by the availability of established clinical dosing parameters and PK time-course data.

Application

Selection Property

Validation Focus

Orthotopic GBM PDX models

CNS-penetrant EGFR inhibition with broad EGFR alteration coverage

Model survival and EGFR dependency endpoints

EGFR-mutant NSCLC CNS metastasis models

High unbound brain exposure and intracranial tumor control profile

Intracranial PK/PD relationship and target engagement review

Blood-brain barrier pharmacology research

Quantitative BBB penetration reference (Kp, Kp,uu)

CNS drug design benchmarking and structure-property analysis

Translational biomarker studies

Established clinical MTD and PK time-course in GBM patients

FDG-PET pharmacodynamic response and EGFR-driven metabolism endpoints

• [1] Erasca, Inc. Erasca Granted FDA Orphan Drug Designation for CNS-Penetrant EGFR Inhibitor ERAS-801 for the Treatment of Malignant Glioma. Press Release, June 22, 2023. View Source
• [2] Okobi Q, Cadet D, Urner L, Jung M, Cloughesy T, Nathanson D. DDDR-43. ERAS-801 is a selective brain-penetrant EGFR inhibitor with improved activity against EGFR extracellular domain-mutant glioblastoma. Neuro-Oncology. 2024;26(Suppl_8):viii135. doi:10.1093/neuonc/noae165.0528 View Source
• [3] Froelich W. A New Drug Targeting EGFR in Glioblastoma Tumors. Oncology Times. 2021;43(24):21-22. doi:10.1097/01.COT.0000805580.87225.8a View Source
• [4] Tsang J, Zhao E, Plawat R, Cloughesy T, Nathanson D. The CNS-penetrant EGFR inhibitor, ERAS-801, shows promising nonclinical activity in a CNS metastases model of EGFR mutant NSCLC. European Journal of Cancer. 2022;174:S32. doi:10.1016/S0959-8049(22)00885-1 View Source
• [5] Erasca, Inc. Erasca Granted FDA Orphan Drug Designation for CNS-Penetrant EGFR Inhibitor ERAS-801 for the Treatment of Malignant Glioma. Press Release, June 22, 2023. View Source
• [6] Wen P, Ahluwalia M, Odia Y, et al. CTNI-48. A Phase 1 Study of ERAS-801, a Potent, Selective, and Central Nervous System (CNS)-Penetrant Epidermal Growth Factor Receptor (EGFR) Inhibitor, for Patients with Recurrent Glioblastoma Multiforme (GBM). Neuro-Oncology. 2024;26(Suppl_8):viii107. doi:10.1093/neuonc/noae165.0415 View Source
• [7] Okobi Q, Cadet D, Urner L, Jung M, Cloughesy T, Nathanson D. DDDR-43. ERAS-801 is a selective brain-penetrant EGFR inhibitor with improved activity against EGFR extracellular domain-mutant glioblastoma. Neuro-Oncology. 2024;26(Suppl_8):viii135. doi:10.1093/neuonc/noae165.0528 View Source